2-[(2-methyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazol-1-yl)methyl]benzonitrile

• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol
• IUPAC Name: 2-[(2-methyl-6,7-dihydro-[1,4]dioxino[2,3-f]benzimidazol-3-yl)methyl]benzonitrile
• InChI: InChI=1S/C18H15N3O2/c1-12-20-15-8-17-18(23-7-6-22-17)9-16(15)21(12)11-14-5-3-2-4-13(14)10-19/h2-5,8-9H,6-7,11H2,1H3
• InChI Key: WFNVDTVLHVDZNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC3=C(C=C2N1CC4=CC=CC=C4C#N)OCCO3

Description

2-[(2-methyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazol-1-yl)methyl]benzonitrile is a complex organic compound with a unique structure that includes a benzimidazole core fused with a dioxino ring. This compound is of interest in various fields of scientific research due to its potential biological and chemical properties .

Preparation Methods

The synthesis of 2-[(2-methyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazol-1-yl)methyl]benzonitrile typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the benzimidazole core: This can be achieved by condensing o-phenylenediamine with an appropriate aldehyde or ketone under acidic conditions.

Introduction of the dioxino ring: This step involves the cyclization of the benzimidazole derivative with a diol or an epoxide in the presence of a suitable catalyst.

Attachment of the benzonitrile group: This can be done through a nucleophilic substitution reaction where the benzimidazole-dioxino intermediate reacts with a benzonitrile derivative.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of continuous flow reactors to enhance reaction efficiency.

Chemical Reactions Analysis

2-[(2-methyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazol-1-yl)methyl]benzonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of the nitrile group to an amine.

Substitution: Nucleophilic substitution reactions can occur at the benzonitrile group, where nucleophiles such as amines or thiols replace the nitrile group, forming new derivatives.

Scientific Research Applications

2-[(2-methyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazol-1-yl)methyl]benzonitrile has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: It is being investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[(2-methyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazol-1-yl)methyl]benzonitrile involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The dioxino ring and benzimidazole core play crucial roles in its binding affinity and specificity .

Comparison with Similar Compounds

Similar compounds to 2-[(2-methyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazol-1-yl)methyl]benzonitrile include:

2-methyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole: This compound lacks the benzonitrile group but shares the benzimidazole-dioxino core.

2-((2-chloro-6-fluorophenyl)amino)-N-(3-fluoro-5-(trifluoromethyl)phenyl)-1-methyl-7,8-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole: This derivative has additional halogen substitutions, which may alter its chemical and biological properties.